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Compound of Interest

5-Amino-n,2-
Compound Name: _ _
dimethylbenzenesulfonamide

Cat. No.: B112857

An In-Depth Technical Guide to 5-Amino-n,2-
dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Amino-n,2-dimethylbenzenesulfonamide, with the CAS registry number 6274-17-5, is a
distinct chemical entity within the broader class of sulfonamides. This technical guide provides
a comprehensive overview of its known physical and chemical characteristics. While specific
experimental data for this particular compound is limited in publicly available literature, this
document consolidates confirmed properties and outlines general experimental protocols and
analytical techniques relevant to this class of molecules. This guide is intended to serve as a
foundational resource for researchers and professionals in drug development and chemical
synthesis.

Physical and Chemical Characteristics

The fundamental physicochemical properties of 5-Amino-n,2-dimethylbenzenesulfonamide
are summarized below. It is important to note that while the molecular formula and weight are
confirmed, extensive experimental data on its physical properties such as melting point, boiling
point, and solubility are not readily available in the reviewed literature.
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Table 1: Physicochemical Properties of 5-Amino-n,2-dimethylbenzenesulfonamide

Property Value Source
CAS Number 6274-17-5 [1]
Molecular Formula CsH12N202S [1]
Molecular Weight 200.26 g/mol [1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

_ > 95% (as offered by some
Purity ) ) [1]
commercial suppliers)

Experimental Protocols

Detailed experimental protocols for the specific synthesis and analysis of 5-Amino-n,2-
dimethylbenzenesulfonamide are not extensively documented in the available literature.
However, general methodologies for the synthesis of N-methylated sulfonamides and the
analysis of sulfonamide derivatives can be described.

General Synthesis of N-Methylated Sulfonamides

The synthesis of an N-methylated sulfonamide like 5-Amino-n,2-
dimethylbenzenesulfonamide would typically start from its corresponding primary
sulfonamide precursor, 5-Amino-2-methylbenzenesulfonamide. A general approach for the N-
methylation of a primary sulfonamide is outlined below. It is crucial to recognize that this is a
generalized protocol and would require optimization for the specific substrate.

Reaction Scheme:
Materials:

* 5-Amino-2-methylbenzenesulfonamide (starting material)
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» A suitable methylating agent (e.g., methyl iodide, dimethyl sulfate)

¢ A non-nucleophilic base (e.g., potassium carbonate, sodium hydride)

e An appropriate aprotic solvent (e.g., acetone, acetonitrile, dimethylformamide)
Procedure:

» Dissolve 5-Amino-2-methylbenzenesulfonamide in the chosen aprotic solvent in a reaction
vessel equipped with a stirrer and a reflux condenser.

e Add the base to the solution and stir to form the corresponding sulfonamide anion.
e Slowly add the methylating agent to the reaction mixture.

o Heat the mixture to reflux and maintain the temperature for a period determined by reaction
monitoring (e.g., by Thin Layer Chromatography).

 After the reaction is complete, cool the mixture to room temperature.
e Quench the reaction by the addition of water.
o Extract the product into an organic solvent (e.g., ethyl acetate).

e Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

» Purify the crude product by a suitable method, such as column chromatography or
recrystallization, to obtain pure 5-Amino-n,2-dimethylbenzenesulfonamide.

General Analytical Methods for Sulfonamides

The characterization and quantification of sulfonamide derivatives are commonly performed
using a variety of analytical techniques.

e High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing
the purity of sulfonamides and for their quantification in various matrices. A reversed-phase
C18 column is often employed with a mobile phase consisting of a mixture of an aqueous
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buffer (e.g., ammonium acetate or formate) and an organic modifier (e.g., acetonitrile or
methanol). Detection is typically achieved using a UV detector.[2]

e Liquid Chromatography-Mass Spectrometry (LC-MS): For more sensitive and selective
analysis, HPLC can be coupled with a mass spectrometer. This technique is invaluable for
impurity profiling and for the determination of the compound in complex biological matrices.

[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for the structural elucidation of the synthesized compound, confirming the presence
of the N-methyl group and the overall molecular structure.

e Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule, such as the N-H stretching of the amino group,
the S=0 stretching of the sulfonamide group, and the C-H bonds.

o Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight of the compound and its fragmentation pattern, which aids in structural confirmation.

Biological Activity and Signhaling Pathways

A thorough search of the scientific literature did not yield any specific information regarding the
biological activity or the signaling pathways associated with 5-Amino-n,2-
dimethylbenzenesulfonamide. While the broader class of sulfonamides is well-known for its
antimicrobial properties, the specific biological effects of this N-methylated derivative remain to
be elucidated.[3]

Visualizations

As no specific experimental workflows or signaling pathways for 5-Amino-n,2-
dimethylbenzenesulfonamide are available, a generalized workflow for the chemical analysis
of a synthesized sulfonamide compound is presented below.

Caption: General workflow for the analysis of a synthesized sulfonamide.

Disclaimer: This document provides a summary of available information and general scientific
principles. The lack of specific experimental data for 5-Amino-n,2-
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dimethylbenzenesulfonamide necessitates that any experimental work be conducted with
appropriate caution and after thorough literature evaluation for closely related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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